N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C23H22ClFN2O3S2
• Molecular Weight: 493 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C23H22ClFN2O3S2/c24-19-8-6-7-18(15-19)17-31-14-13-26-23(28)16-27(22-12-5-4-11-21(22)25)32(29,30)20-9-2-1-3-10-20/h1-12,15H,13-14,16-17H2,(H,26,28)
• InChI Key: GOXDYTXLJNKQJJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCCSCC2=CC(=CC=C2)Cl)C3=CC=CC=C3F

Description

N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide, also known as Compound A, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A is not fully understood, but studies have suggested that it works by inhibiting specific enzymes and proteins involved in various cellular processes. In cancer cells, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in regulating gene expression. Inflammatory cytokine production is inhibited by N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A through the inhibition of nuclear factor-kappa B (NF-κB) signaling pathway. In pain management, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been shown to activate the TRPV1 receptor, which is involved in pain sensation.
Biochemical and Physiological Effects
N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been shown to have a range of biochemical and physiological effects. In cancer cells, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A induces apoptosis and inhibits cell proliferation. Inflammation is reduced by N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A through the inhibition of cytokine production. In pain management, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been shown to reduce pain by activating the TRPV1 receptor.

Advantages and Limitations for Lab Experiments

N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has several advantages for lab experiments, including its high potency and selectivity. However, one limitation of N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A is that it has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A. One direction is to investigate its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases and autoimmune disorders. Another direction is to develop more effective formulations of N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A that can improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A and its effects on various cellular processes.

Synthesis Methods

The synthesis of N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis are 2-fluoro(phenylsulfonyl)aniline and 3-chlorobenzyl mercaptan. The reaction proceeds through a series of steps, including N-alkylation, sulfide formation, and amide formation, to produce N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A.

Scientific Research Applications

N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been extensively studied for its potential therapeutic applications in various fields, including cancer research, inflammation, and pain management. In cancer research, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation studies have shown that N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A can reduce inflammation by inhibiting the production of inflammatory cytokines. In pain management, N-{2-[(3-chlorobenzyl)sulfanyl]ethyl}-2-[2-fluoro(phenylsulfonyl)anilino]acetamide A has been shown to have analgesic effects in animal models.